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Compound of Interest

Compound Name: 4-Aminocyclohexanone

Cat. No.: B1277472

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-aminocyclohexanone,
a pivotal building block in medicinal chemistry. This document details its chemical identity,
physicochemical properties, synthetic routes, and applications, with a focus on providing
practical information for laboratory use.

Core Compound Identity and Properties

4-Aminocyclohexanone is a cyclic ketone and amine, rendering it a versatile intermediate for
the synthesis of a wide range of more complex molecules. It is most commonly handled in its
hydrochloride salt form for improved stability.

Table 1: Chemical Identifiers for 4-Aminocyclohexanone and its Hydrochloride Salt
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Identifier

4-Aminocyclohexanone

4-Aminocyclohexanone
Hydrochloride

CAS Number

87976-86-1[1]

675112-40-0[2]

Molecular Formula

CeH11NO[1]

CeH12CINO[2]

4-aminocyclohexan-1-

IUPAC Name 4-aminocyclohexan-1-one[1] )
one;hydrochloride
SMILES C1CC(=0O)CCCINI[1] O=C1CCC(N)CC1.[H]CI[2]
OTCYOBLTAQTFPW- NCURSEGKHJAUOX-
InChlKey

UHFFFAOYSA-N[1]

UHFFFAOYSA-N

Table 2: Physicochemical Properties

4-Aminocyclohexanone

Property 4-Aminocyclohexanone .
Hydrochloride
Molecular Weight 113.16 g/mol [1][3] 149.62 g/mol [2]
] White crystals or crystalline
Appearance Solid[3]
powder[4]
Melting Point Not reported 205 °C (dec.)[4]
Solubility Not reported Soluble in water[4]
Topological Polar Surface Area  43.1 A?[1] 43.1 A2
XLogP3-AA -0.5[1] Not applicable

Chemical Structure

The chemical structure of 4-aminocyclohexanone consists of a six-membered cyclohexane

ring with a ketone functional group and an amine functional group at the 1 and 4 positions,

respectively.
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Figure 1. Chemical structure of 4-Aminocyclohexanone.

Synthesis of 4-Aminocyclohexanone Derivatives

4-Aminocyclohexanone is typically synthesized from precursors such as 4-
aminocyclohexanol or 1,4-cyclohexanedione. Due to the reactivity of the free amine, it is often
prepared and used with the amine group protected, for example, with a tert-butoxycarbonyl
(Boc) group.

Experimental Protocol: Synthesis of 4-N-Boc-
aminocyclohexanone

This protocol describes a two-step synthesis starting from 4-aminocyclohexanol hydrochloride,
involving the protection of the amine group followed by oxidation of the alcohol.

Step 1: Synthesis of 4-N-Boc-aminocyclohexanol

Reaction Setup: In a suitable reaction vessel, add 4-aminocyclohexanol hydrochloride,
polyguanidine, and dichloromethane.

» Reagent Addition: Slowly add Boc anhydride to the reaction mixture. The weight ratio of 4-
aminocyclohexanol hydrochloride to polyguanidine to Boc anhydride should be
approximately 1:2:1.5.[4][5]

o Reaction: Stir the mixture at room temperature for 12-24 hours.[4][5]

o Work-up: Filter the reaction mixture and wash the solid. The filtrate containing the product is
concentrated by rotary evaporation to yield 4-N-Boc-aminocyclohexanol as a white solid.[4]
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[5]
Step 2: Oxidation to 4-N-Boc-aminocyclohexanone

e Reaction Setup: Dissolve the 4-N-Boc-aminocyclohexanol obtained in the previous step in a
suitable solvent like dichloromethane.

o Oxidation: Add an oxidizing agent such as a sodium hypochlorite or sodium chlorite solution
to the reaction mixture.[4][5] Acid is also added to facilitate the reaction.

o Reaction: Stir the mixture for 1-2 hours.[4][5]

o Work-up: Separate the organic layer. Wash the organic layer with water and then dry it over
an appropriate drying agent.

 Purification: Remove the solvent by rotary evaporation to obtain the final product, 4-N-Boc-
aminocyclohexanone, as a white solid.[4][5]

Polyguanidine,
Dichloromethane

Step 1: Protection

Boc Anhydride

Amine
Protection

4-Aminocyclohexanol HCI 4-N-Boc-aminocyclohexanol

Step 2: Oxidation

i f 1-2h
Sodlum_HypochIqute Oxidation 4-N-Boc-aminocyclohexanone
or Sodium Chlorite
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Synthetic pathway for 4-N-Boc-aminocyclohexanone.

Enzymatic Synthesis

An alternative, greener approach to synthesizing 4-aminocyclohexanone derivatives involves
enzymatic reactions. For instance, a one-pot synthesis can be achieved using a keto reductase
(KRED) and an amine transaminase (ATA) starting from 1,4-cyclohexanedione.[6][7]

( 1,4-Cyclohexanedione )

Amine Transaminase
(ATA)

Selective
onoamination

( 4-Aminocyclohexanone )

Keto Reductase
(KRED)

Reduction

4-Aminocyclohexanol

Click to download full resolution via product page

Enzymatic cascade for 4-aminocyclohexanol synthesis.
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-
aminocyclohexanone and its derivatives.

Table 3: Spectroscopic Data Summary

Technique Data Availability

Available for 4-aminocyclohexanone
1H NMR, 3C NMR hydrochloride and its precursors like trans-4-

aminocyclohexanol.[2][8][9]

Predicted collision cross-section values for
Mass Spectrometry (MS) various adducts of 4-aminocyclohexanone are
available.[10]

IR spectra are available for related compounds
Infrared Spectroscopy (IR) such as trans-4-aminocyclohexanol
hydrochloride.[8][11]

Note: Researchers should consult spectral databases for detailed spectra.

Applications in Drug Development

4-Aminocyclohexanone is a valuable building block in the synthesis of various
pharmaceutical compounds. Its bifunctional nature allows for the introduction of diverse
substituents, leading to the creation of libraries of compounds for drug screening. A significant
application is in the synthesis of Pramipexole, a dopamine agonist used in the treatment of
Parkinson's disease. The N-acetylated form, 4-acetamidocyclohexanone, is a key intermediate
in this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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